Cas no 1371615-55-2 (Atorvastatin Impurity 85)

• Product Name: Atorvastatin Impurity 85
• CAS No: 1371615-55-2
• MF: C₄₇H₆₀FN₃O₈
• MW: 813.993017196655
• CID: 4740193
• Update Time: 2022-09-26

Atorvastatin Impurity 85 Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-((4R,6R)-6-(2-((3R,5R)-7-(2-(4-fluorophenyl)-5- isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5- dihydroxyheptanamido)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• Atorvastatin calcium-14
• Atorvastatin impurity 14/tert-butyl 2-((4R,6R)-6-(2-((3R,5R)-7-(2-(4-fluorophenyl)-5- isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5- dihydroxyheptanamido)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• Atorvastatin Impurity 85
• Atorvastatin Impurity 136

• Inchi： 1S/C47H60FN3O8/c1-30(2)43-42(45(56)50-34-16-12-9-13-17-34)41(31-14-10-8-11-15-31)44(32-18-20-33(48)21-19-32)51(43)25-23-35(52)26-36(53)27-39(54)49-24-22-37-28-38(58-47(6,7)57-37)29-40(55)59-46(3,4)5/h8-21,30,35-38,52-53H,22-29H2,1-7H3,(H,49,54)(H,50,56)/t35-,36-,37-,38-/m1/s1
• InChI Key： BKECFBDYYKCQFO-SIMZDOAPSA-N
• SMILES： O1[C@H](CCNC(=O)C[C@H](O)C[C@H](O)CCN2C(C(C)C)=C(C(NC3=CC=CC=C3)=O)C(C3=CC=CC=C3)=C2C2=CC=C(F)C=C2)C[C@H](CC(OC(C)(C)C)=O)OC1(C)C